N1-cyclopentyl-N2-(3-hydroxy-3-phenylpropyl)oxalamide

• IUPAC Name: N'-cyclopentyl-N-(3-hydroxy-3-phenylpropyl)oxamide
• InChI: InChI=1S/C16H22N2O3/c19-14(12-6-2-1-3-7-12)10-11-17-15(20)16(21)18-13-8-4-5-9-13/h1-3,6-7,13-14,19H,4-5,8-11H2,(H,17,20)(H,18,21)
• InChI Key: NSVNXEUBQDHPCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=O)NCCC(C2=CC=CC=C2)O
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

“N1-cyclopentyl-N2-(3-hydroxy-3-phenylpropyl)oxalamide” is a complex organic compound. It contains a cyclopentyl group (a five-membered carbon ring), a phenyl group (a six-membered carbon ring), and an oxalamide group (a type of amide). The presence of these functional groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the cyclopentyl and phenyl rings.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The amide group could participate in various reactions, such as hydrolysis or condensation. The phenyl group could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the amide group could result in hydrogen bonding, which could affect the compound’s solubility and boiling point.

Future Directions

The study of new compounds like “N1-cyclopentyl-N2-(3-hydroxy-3-phenylpropyl)oxalamide” could lead to the discovery of new reactions, synthesis methods, or biological activities. Future research could involve synthesizing this compound and studying its properties and potential applications.